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Compound of Interest

Compound Name: 2-(2-Phenoxyethoxy)benzoic acid

CAS No.: 101093-93-0

Cat. No.: B011143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(2-Phenoxyethoxy)benzoic
acid, a molecule of interest within the broader class of phenoxybenzoic acids. While specific

data for this particular ortho-isomer is limited in publicly accessible databases, this document

synthesizes available information and draws logical inferences from closely related isomers

and structural analogs. This guide will cover the compound's chemical identity, extrapolated

physical and chemical properties, potential synthetic pathways, and prospective applications,

with a particular focus on its relevance to drug discovery and materials science. The content is

structured to provide both foundational knowledge and practical insights for professionals in the

field.

Chemical Identity and Structure
2-(2-Phenoxyethoxy)benzoic acid is an aromatic carboxylic acid featuring a phenoxyethoxy

substituent at the ortho position of the benzoic acid ring. Its chemical structure is confirmed by

its entry in the PubChem database with Compound ID (CID) 2360902[1].

Molecular Formula: C₁₅H₁₄O₄

Molecular Weight: 258.27 g/mol
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Structure:

Caption: Chemical structure of 2-(2-Phenoxyethoxy)benzoic acid.

CAS Number: As of the latest search, a specific CAS number for 2-(2-
Phenoxyethoxy)benzoic acid has not been identified in major public databases. For

reference, the CAS numbers for its isomers are:

3-(2-Phenoxyethoxy)benzoic acid: 116495-73-9[2]

4-(2-Phenoxyethoxy)benzoic acid: 2215-77-2[3]

The absence of a dedicated CAS number suggests that this specific isomer may be a novel

compound or has not been extensively studied and registered. Researchers should exercise

caution when searching for and procuring this compound, ensuring verification of its identity

through analytical methods.

Physicochemical Properties (Predicted and Inferred)
Due to the lack of specific experimental data for 2-(2-Phenoxyethoxy)benzoic acid, the

following properties are predicted based on its chemical structure and comparison with its

isomers and related compounds.

Property Predicted/Inferred Value Basis for Inference

Physical State White to off-white solid
General characteristic of

benzoic acid derivatives[3].

Melting Point 127-132 °C

Based on the melting point of

the related compound 2-(2-

phenylethyl)benzoic acid[4].

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol, acetone, and DMSO.

General solubility of benzoic

acid and its derivatives.

pKa ~4-5

The carboxylic acid moiety is

expected to have a pKa in the

typical range for benzoic acids.
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Synthesis Strategies
While a specific, validated synthesis protocol for 2-(2-Phenoxyethoxy)benzoic acid is not

readily available in the reviewed literature, plausible synthetic routes can be devised based on

established organic chemistry principles and published methods for analogous compounds. A

likely approach would involve an Ullmann condensation or a Williamson ether synthesis.

Proposed Synthetic Pathway: Williamson Ether
Synthesis
This pathway involves the reaction of a salicylate with a phenoxyethyl halide.

Reactants

Reaction Conditions Intermediate Final Product

Methyl Salicylate

Methyl 2-(2-Phenoxyethoxy)benzoate

Williamson Ether Synthesis

2-Phenoxyethyl Bromide

Base (e.g., K₂CO₃)

Solvent (e.g., DMF, Acetone)

Heat

2-(2-Phenoxyethoxy)benzoic acidHydrolysis (e.g., NaOH, H₃O⁺)

Click to download full resolution via product page

Caption: Proposed Williamson ether synthesis pathway.

Experimental Protocol (Hypothetical):
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Ether Formation: To a solution of methyl salicylate in a suitable polar aprotic solvent such as

dimethylformamide (DMF), add a slight excess of a base like potassium carbonate. Stir the

mixture at room temperature for 30 minutes. Add 2-phenoxyethyl bromide dropwise and heat

the reaction mixture to 80-100 °C for several hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

Work-up and Isolation of Intermediate: After completion, cool the reaction mixture, pour it into

water, and extract with an organic solvent like ethyl acetate. Wash the organic layer with

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain

the crude methyl 2-(2-phenoxyethoxy)benzoate. Purify by column chromatography if

necessary.

Hydrolysis: Dissolve the intermediate ester in a mixture of ethanol and an aqueous solution

of a strong base like sodium hydroxide. Reflux the mixture for several hours until the

hydrolysis is complete (monitored by TLC).

Acidification and Product Isolation: Cool the reaction mixture and remove the ethanol under

reduced pressure. Dilute the aqueous residue with water and acidify with a mineral acid

(e.g., HCl) to a pH of 2-3. The desired product, 2-(2-Phenoxyethoxy)benzoic acid, should

precipitate. Collect the solid by filtration, wash with cold water, and dry. Recrystallization from

a suitable solvent can be performed for further purification.

This proposed synthesis is analogous to methods used for similar phenoxybenzoic acids[5].

Potential Applications and Biological Activity
The applications and biological activity of 2-(2-Phenoxyethoxy)benzoic acid are not yet

documented. However, based on the known activities of related phenoxybenzoic acid and

benzoic acid derivatives, several potential areas of interest can be proposed for future

research.

Pharmaceutical and Medicinal Chemistry
Many benzoic acid derivatives are known to possess a wide range of biological activities,

including anti-inflammatory, antimicrobial, and anticancer properties[6]. Specifically, derivatives

of 2-phenoxybenzoic acid have been investigated for their analgesic and anti-inflammatory
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activities[7][8]. It is plausible that 2-(2-Phenoxyethoxy)benzoic acid could serve as a scaffold

for the development of novel therapeutic agents.

Potential Signaling Pathway Involvement:

Derivatives of benzoic acid have been shown to modulate inflammatory pathways, such as the

NF-κB signaling cascade[6]. It is hypothesized that 2-(2-Phenoxyethoxy)benzoic acid or its

derivatives could exhibit similar activity.
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Caption: Hypothesized modulation of the NF-κB signaling pathway.
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Agrochemicals
Certain phenoxybenzoic acid derivatives have found applications as herbicides[9]. The

structural features of 2-(2-Phenoxyethoxy)benzoic acid may warrant investigation into its

potential herbicidal or plant growth-regulating properties.

Materials Science
Benzoic acid and its derivatives are utilized as intermediates in the synthesis of plasticizers,

resins, and polymers[9]. The phenoxyethoxy moiety in the target compound could impart

specific properties such as flexibility and thermal stability to polymers, making it a candidate for

investigation in materials science applications.

Safety and Handling
No specific safety data sheet (SDS) is available for 2-(2-Phenoxyethoxy)benzoic acid.

Therefore, it should be handled with the standard precautions for a novel chemical compound

of unknown toxicity. The safety information for structurally similar compounds, such as 2-

phenoxybenzoic acid and other benzoic acid derivatives, can provide a preliminary guide.

General Precautions (Inferred):

Eye and Skin Contact: Likely to cause skin and serious eye irritation[3][10]. Wear appropriate

personal protective equipment (PPE), including safety glasses with side shields and

chemical-resistant gloves.

Inhalation: May cause respiratory irritation[3][11]. Work in a well-ventilated area or use a

chemical fume hood. Avoid generating dust.

Ingestion: May be harmful if swallowed[10].

First Aid: In case of contact, rinse the affected area thoroughly with water. If inhaled, move to

fresh air. If swallowed, seek medical attention[3][10].

A comprehensive risk assessment should be conducted before handling this compound.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.chemimpex.com/products/23279
https://www.benchchem.com/product/b011143?utm_src=pdf-body
https://www.chemimpex.com/products/23279
https://www.benchchem.com/product/b011143?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA10515&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/2-bibenzylcarboxylicacid-pid_Seven40455.html
https://www.fishersci.com/store/msds?partNumber=AAA10515&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA10515&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(2-Phenoxyethoxy)benzoic acid represents an under-explored area within the class of

phenoxybenzoic acids. While the current lack of a dedicated CAS number and extensive

experimental data presents challenges, its structural similarity to compounds with known

biological and material properties suggests that it holds potential for future research and

development. This guide has provided a foundational understanding of its chemical identity,

inferred properties, plausible synthetic routes, and potential applications. It is hoped that this

will serve as a valuable resource for scientists and researchers interested in exploring the

potential of this and other novel benzoic acid derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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